(1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate

• Molecular Formula: C14H20GeNO6
• Molecular Weight: 370.94 g/mol
• InChI: InChI=1S/C14H18GeNO5.H2O/c17-14(12-4-2-1-3-5-12)18-11-13-10-16-6-8-19-15(21-13)20-9-7-16;/h1-5,13H,6-11H2;1H2
• InChI Key: LUNIECSCCNOZFX-UHFFFAOYSA-N
• Canonical SMILES: C1CO[Ge]2OCCN1CC(O2)COC(=O)C3=CC=CC=C3.O

Description

(1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate is a complex organogermanium compound. This compound is characterized by its unique bicyclic structure, which includes oxygen, nitrogen, and germanium atoms. The presence of germanium in the compound makes it particularly interesting for various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate typically involves the reaction of germanium-based precursors with organic reagents. One common method involves the reaction of 1-hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undecane with benzoyl chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors. The process includes precise control of temperature, pressure, and reaction time to ensure high yield and purity. The use of catalysts and solvents can also optimize the reaction conditions and improve the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form germanium oxides.

Reduction: Reduction reactions can convert the compound into different germanium-containing species.

Substitution: The benzoate group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halides, amines, and other nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield germanium dioxide, while substitution reactions can produce various substituted benzoates.

Scientific Research Applications

Chemistry

In chemistry, (1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate is used as a precursor for synthesizing other organogermanium compounds. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

The compound has potential applications in biological research due to its ability to interact with biological molecules. It can be used in studies related to enzyme inhibition and protein binding.

Medicine

In medicine, organogermanium compounds are explored for their potential therapeutic properties. This compound may have applications in developing new drugs and treatments for various diseases.

Industry

Industrially, the compound can be used in the production of advanced materials, including semiconductors and catalysts. Its unique properties make it suitable for use in electronic devices and chemical manufacturing.

Mechanism of Action

The mechanism by which (1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate exerts its effects involves interactions with molecular targets such as enzymes and proteins. The compound’s bicyclic structure allows it to fit into specific binding sites, inhibiting or modifying the activity of target molecules. The pathways involved may include signal transduction, metabolic regulation, and cellular communication.

Comparison with Similar Compounds

Similar Compounds

1-Methoxy-2,8,9-trioxa-5-aza-1-silabicyclo[3.3.3]undecane: A silicon analog with similar structural features.

2,8,9-Trioxa-5-aza-1-silabicyclo[3.3.3]undecane: Another silicon-based compound with comparable reactivity.

Uniqueness

The presence of germanium in (1-Hydroxy-2,8,9-trioxa-5-aza-1-germabicyclo[3.3.3]undec-3-yl)methyl benzoate distinguishes it from its silicon analogs. Germanium imparts unique electronic and chemical properties, making the compound more suitable for specific applications in electronics and materials science.